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Compound of Interest

Compound Name: Cy5-PEG5-amine hydrochloride

Cat. No.: B12420199

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Cy5-PEG5-amine, a versatile fluorescent

labeling reagent, and its application in bioconjugation. We will delve into its chemical

properties, reaction mechanisms, and detailed protocols for its use in labeling proteins and

nanoparticles. Furthermore, this guide will explore its applications in cellular imaging and drug

delivery, supported by quantitative data and visual diagrams to facilitate a deeper

understanding of its utility in research and development.

Introduction to Cy5-PEG5-amine
Cy5-PEG5-amine is a bifunctional molecule that combines the far-red fluorescent properties of

the Cyanine5 (Cy5) dye with a flexible polyethylene glycol (PEG) spacer, terminating in a

primary amine group. The Cy5 dye is characterized by its high extinction coefficient and

fluorescence in the far-red region of the spectrum (excitation/emission maxima ~649/667 nm),

which minimizes autofluorescence from biological samples.[1] The hydrophilic PEG5 linker,

consisting of five ethylene glycol units, enhances the water solubility of the molecule and

provides a flexible spacer arm, reducing steric hindrance during conjugation.[1][2] The terminal
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primary amine group serves as a reactive handle for covalent attachment to various functional

groups on biomolecules and surfaces.

Physicochemical Properties and Spectral Data
A clear understanding of the physicochemical properties of Cy5-PEG5-amine is crucial for its

effective use in bioconjugation.

Property Value Reference(s)

Molecular Formula C44H66Cl2N4O6 [1][2]

Molecular Weight 817.9 g/mol [1]

Excitation Maximum (λex) ~646-649 nm [1][2]

Emission Maximum (λem) ~662-667 nm [1][2]

Extinction Coefficient ~232,000-250,000 M⁻¹cm⁻¹ [1][3]

Solubility
Soluble in DMSO, DMF, DCM;

low solubility in water
[1]

Storage -20°C, protected from light [1][3]

Core Bioconjugation Chemistries
The primary amine group of Cy5-PEG5-amine allows for its conjugation to various functional

groups through well-established chemical reactions. The two most common methods are amide

bond formation with carboxylic acids (often activated as NHS esters) and reductive amination

with aldehydes or ketones.

Amide Bond Formation via EDC/NHS Chemistry
This is a widely used method for conjugating amines to carboxylic acids, such as those found

on proteins (aspartic and glutamic acid residues) or carboxylated nanoparticles. The reaction

proceeds in two steps:

Activation of Carboxylic Acid: 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) reacts

with the carboxyl group to form a highly reactive but unstable O-acylisourea intermediate.
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Formation of a Stable NHS Ester and Amine Reaction: N-hydroxysuccinimide (NHS) or its

water-soluble analog (Sulfo-NHS) is added to react with the O-acylisourea intermediate,

forming a more stable amine-reactive NHS ester. This ester then readily reacts with the

primary amine of Cy5-PEG5-amine to form a stable amide bond.

Activation Step (pH 4.5-6.0)

Coupling Step (pH 7.2-8.5)

R-COOH
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Figure 1: EDC/NHS conjugation chemistry workflow.

Experimental Protocols
Protocol for Labeling Proteins with Cy5-PEG5-amine via
EDC/NHS Chemistry
This protocol details the steps for conjugating Cy5-PEG5-amine to a protein with accessible

carboxyl groups.

Materials:

Protein of interest (in an amine-free buffer, e.g., MES or PBS)
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Cy5-PEG5-amine

EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide)

Sulfo-NHS (N-hydroxysulfosuccinimide)

Activation Buffer: 0.1 M MES, 0.5 M NaCl, pH 6.0

Coupling Buffer: Phosphate-buffered saline (PBS), pH 7.2-7.5

Quenching Buffer: 1 M Tris-HCl, pH 8.0 or 1 M Glycine

Purification column (e.g., Sephadex G-25)

Procedure:

Protein Preparation: Dissolve the protein in Activation Buffer at a concentration of 1-10

mg/mL.

Reagent Preparation: Prepare fresh solutions of EDC and Sulfo-NHS in anhydrous DMSO or

water immediately before use. A typical starting concentration is 10 mg/mL.

Activation of Protein: Add a 10- to 50-fold molar excess of EDC and Sulfo-NHS to the protein

solution. Incubate for 15-30 minutes at room temperature with gentle mixing.

Buffer Exchange (Optional but Recommended): To remove excess EDC and Sulfo-NHS,

perform a buffer exchange into Coupling Buffer using a desalting column.

Conjugation Reaction: Immediately add a 10- to 20-fold molar excess of Cy5-PEG5-amine

(dissolved in a minimal amount of DMSO and diluted in Coupling Buffer) to the activated

protein solution. Incubate for 2 hours at room temperature or overnight at 4°C, protected

from light.

Quenching: Add Quenching Buffer to a final concentration of 20-50 mM to stop the reaction.

Incubate for 30 minutes at room temperature.

Purification: Remove unconjugated Cy5-PEG5-amine and reaction byproducts by gel

filtration chromatography (e.g., Sephadex G-25) or dialysis.
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Quantitative Analysis: Degree of Labeling (DOL) The DOL, or the average number of dye

molecules per protein, can be determined spectrophotometrically.

Measure the absorbance of the purified conjugate at 280 nm (A_prot) and 650 nm (A_dye).

Calculate the protein concentration using the following formula: Protein Conc. (M) = [A_prot -

(A_dye × CF)] / ε_prot where CF is the correction factor for the dye's absorbance at 280 nm

(typically ~0.05 for Cy5) and ε_prot is the molar extinction coefficient of the protein at 280

nm.

Calculate the dye concentration: Dye Conc. (M) = A_dye / ε_dye where ε_dye is the molar

extinction coefficient of Cy5 (~250,000 M⁻¹cm⁻¹).

Calculate the DOL: DOL = Dye Conc. / Protein Conc.

An optimal DOL is typically between 2 and 5 to avoid fluorescence quenching.

Parameter Recommended Value

Protein Concentration 1-10 mg/mL

EDC/Sulfo-NHS Molar Excess 10-50 fold

Cy5-PEG5-amine Molar Excess 10-20 fold

Activation pH 6.0

Conjugation pH 7.2-7.5

Reaction Time (Conjugation) 2 hours at RT or overnight at 4°C

Optimal DOL 2-5

Protocol for Labeling Carboxylated Nanoparticles with
Cy5-PEG5-amine
This protocol outlines the conjugation of Cy5-PEG5-amine to nanoparticles with surface

carboxyl groups.

Materials:
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Carboxylated nanoparticles

Cy5-PEG5-amine

EDC

Sulfo-NHS

Activation Buffer: 0.1 M MES, pH 6.0

Coupling Buffer: PBS, pH 7.4

Quenching Buffer: 50 mM Glycine or Tris-HCl

Washing Buffer: PBS with 0.05% Tween 20

Procedure:

Nanoparticle Preparation: Disperse the carboxylated nanoparticles in Activation Buffer.

Activation: Add EDC and Sulfo-NHS to the nanoparticle suspension. The amount will depend

on the surface carboxyl density of the nanoparticles. A starting point is a 100-fold molar

excess relative to the estimated number of carboxyl groups. Incubate for 30 minutes at room

temperature with continuous mixing.

Washing: Centrifuge the nanoparticles to pellet them and remove the supernatant containing

excess EDC/Sulfo-NHS. Resuspend the activated nanoparticles in Coupling Buffer. Repeat

this washing step twice.

Conjugation: Add Cy5-PEG5-amine (dissolved in a minimal amount of DMSO and diluted in

Coupling Buffer) to the activated nanoparticle suspension. Incubate for 2-4 hours at room

temperature with continuous mixing, protected from light.

Quenching and Blocking: Add Quenching Buffer to block any unreacted sites on the

nanoparticles. Incubate for 30 minutes.

Final Washing: Centrifuge the labeled nanoparticles and wash them three times with

Washing Buffer to remove any unbound Cy5-PEG5-amine.
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Resuspension: Resuspend the final Cy5-labeled nanoparticles in a suitable buffer for storage

and downstream applications.

Nanoparticle Labeling Workflow

1. Nanoparticle Preparation
(Disperse in Activation Buffer)

2. Activation of Carboxyl Groups
(+ EDC/Sulfo-NHS)

3. Washing
(Remove excess activators)

4. Conjugation
(+ Cy5-PEG5-amine)

5. Quenching & Blocking
(Block unreacted sites)

6. Final Washing
(Remove unbound dye)

7. Resuspension
(Cy5-labeled Nanoparticles)

Click to download full resolution via product page

Figure 2: Workflow for labeling carboxylated nanoparticles.
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Applications in Research and Drug Development
Cellular Imaging: Visualizing EGFR Signaling
Cy5-labeled antibodies are powerful tools for visualizing cellular signaling pathways. For

example, an antibody targeting the Epidermal Growth Factor Receptor (EGFR) can be labeled

with Cy5 to track its binding, internalization, and downstream signaling events.
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Figure 3: EGFR signaling pathway initiated by a Cy5-labeled ligand.
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Drug Delivery: Nanoparticle-Mediated siRNA Delivery
Cy5-PEG5-amine can be used to label nanoparticles designed for the delivery of therapeutic

agents like small interfering RNA (siRNA). The fluorescence of Cy5 allows for the tracking of

the nanoparticles' biodistribution, cellular uptake, and the subsequent release of the siRNA

cargo.

siRNA Delivery Workflow

1. Nanoparticle Formulation
(Cy5-labeled NP + siRNA)

2. Cellular Uptake
(Endocytosis)

3. Endosomal Escape

4. siRNA Release
into Cytoplasm

5. RISC Loading

6. Target mRNA Cleavage

Gene Silencing
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Figure 4: Nanoparticle-mediated siRNA delivery workflow.

Conclusion
Cy5-PEG5-amine is a powerful and versatile tool for the fluorescent labeling of biomolecules

and nanoparticles. Its favorable spectral properties, enhanced water solubility, and reactive

amine handle make it suitable for a wide range of applications in research and drug

development. The detailed protocols and conceptual diagrams provided in this guide offer a

solid foundation for researchers to effectively utilize Cy5-PEG5-amine in their experimental

workflows, from basic cellular imaging to the development of advanced drug delivery systems.

As with any bioconjugation strategy, optimization of reaction conditions is key to achieving the

desired labeling efficiency and functionality of the final conjugate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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